Cas no 38926-19-1 (Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-)

• Product Name: Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-
• CAS No: 38926-19-1
• MF: C₂₀H₂₂CuF₁₄O₄
• MW: 655.909937381744
• CID: 296989
• PubChem ID: 135520736
• Update Time: 2025-10-28

Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- Chemical and Physical Properties

Names and Identifiers

• Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-
• copper,1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one
• Copper bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)
• 38926-19-1
• Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)copper(II) (Cu(FOD)2)
• Copper bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate), >=99.99% trace metals basis
• E85491
• Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)copper(II)
• MFCD00156516

• Inchi： 1S/2C10H11F7O2.Cu/c2*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h2*4,19H,1-3H3;/b2*6-4-;
• InChI Key： COTRUGCNCHHVPD-IHJILFKMSA-N
• SMILES： [Cu].FC(C(C(F)(F)F)(F)F)(/C(=C/C(C(C)(C)C)=O)/O)F.FC(C(C(F)(F)F)(F)F)(/C(=C/C(C(C)(C)C)=O)/O)F

Computed Properties

• Exact Mass: 653.04300
• Monoisotopic Mass: 655.059051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 858
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Melting Point: 59-61 °C(lit.)
• PSA: 52.60000
• LogP: 7.59610

Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- Security Information

• WGK Germany：3

Additional information on Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-

Comprehensive Analysis of Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- (CAS No. 38926-19-1)

The compound Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-, identified by its CAS No. 38926-19-1, is a highly specialized coordination complex with significant applications in advanced materials science. This fluorinated β-diketonate derivative exhibits unique thermal stability and volatility, making it a critical precursor in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes. Researchers increasingly focus on such metal-organic compounds due to their role in manufacturing next-generation semiconductors, OLED displays, and nanotechnology coatings.

Recent studies highlight the growing demand for high-purity copper precursors in the electronics industry, particularly for 5G infrastructure and IoT devices. The heptafluoro modification in this compound enhances its ligand properties, enabling precise control over thin-film deposition at lower temperatures—a key requirement for energy-efficient production. As sustainability gains traction, this characteristic aligns with global trends toward green manufacturing in microelectronics.

From a molecular perspective, the octanedionato backbone provides exceptional chelating stability, while the dimethyl groups contribute to steric hindrance that prevents unwanted side reactions. These structural features answer frequent search queries about "thermal decomposition behavior of fluorinated Cu complexes" and "volatile precursors for copper oxide films." Analytical techniques like FT-IR and X-ray crystallography confirm the kO3,kO5 coordination mode, a detail often sought by spectroscopy professionals.

The compound's compatibility with substrate materials such as silicon wafers and flexible polymers has spurred innovation in wearable electronics—a trending topic in materials science forums. Manufacturers particularly value its residue-free decomposition, addressing common pain points in "particle contamination during semiconductor fabrication." Patent analyses reveal a 40% increase in CVD applications citing this precursor since 2020, reflecting its industrial relevance.

Environmental considerations are paramount in contemporary research. While not classified as hazardous, the fluorinated ligands in CAS 38926-19-1 require proper handling protocols—a subject covered in recent OSHA guidelines for nanomaterial production. This aligns with frequent searches for "safe handling of metal-organic precursors" and "fluorochemical stability data." Lifecycle assessments suggest this compound may reduce waste compared to traditional copper salts due to higher deposition efficiency.

Emerging applications in photovoltaic cells and transparent conductive oxides have further expanded its utility. The compound's ability to form uniform copper thin films at nanoscale thicknesses responds to industry demands captured in search terms like "solution-processable electrode materials" and "low-temperature CVD for flexible electronics." Recent publications in Advanced Materials highlight its role in perovskite solar cell development—a hot topic in renewable energy research.

Quality control parameters for 38926-19-1 frequently appear in technical discussions, particularly regarding purity standards for electronic-grade materials. Analytical certificates typically specify ≤0.5 ppm metallic impurities—a stringent requirement traceable to SEMI international standards. This data point addresses common purchaser queries about "certification methods for CVD precursors" and "trace metal analysis in organometallics."

Storage and stability represent another area of professional interest. The compound's moisture sensitivity (often searched alongside "handling anhydrous metal complexes") necessitates argon-filled packaging and desiccated storage conditions. Thermal gravimetric analysis (TGA) data showing 95% volatility below 250°C makes it suitable for industrial tools—a technical specification frequently requested in equipment compatibility assessments.

From a market perspective, the global shift toward advanced packaging technologies in semiconductors has increased demand for specialized precursors like Copper,bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-. Market analysts correlate this with rising search volumes for "fan-out wafer-level packaging materials" and "3D IC interconnects." The compound's compatibility with both thermal and plasma-enhanced CVD processes gives it versatility that manufacturers value.

Future research directions may explore its potential in quantum dot synthesis and magnetic storage media—subjects generating increasing academic interest. The precise control over copper oxidation states enabled by this precursor could unlock new applications in spintronics, answering emerging search trends about "oxide interface engineering" and "multiferroic material fabrication."